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Compound of Interest

Compound Name: Para-aminoblebbistatin

Cat. No.: B15606060 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Para-aminoblebbistatin is a photostable, non-cytotoxic, and highly water-soluble derivative of

blebbistatin.[1][2] It functions as a selective, cell-permeable inhibitor of non-muscle myosin II

(NMII) ATPase activity.[3][4] By inhibiting the Mg-ATPase activity of NMIIA and NMIIB, it

effectively blocks processes such as cell migration, cytokinesis, and apoptosis-related bleb

formation.[3][4] Its improved physicochemical properties, including enhanced water solubility

and reduced phototoxicity compared to the parent compound, make it a valuable tool for

studying the roles of myosin II in various cellular processes, especially in live-cell imaging

applications.[3][4]

This document provides a detailed protocol for the preparation, storage, and handling of para-
aminoblebbistatin stock solutions using dimethyl sulfoxide (DMSO).

Quantitative Data Summary
The following table summarizes the key quantitative parameters for para-aminoblebbistatin.
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Parameter Value Source(s)

Molecular Weight 307.4 g/mol [3][4]

Solubility in DMSO ~12.5 mg/mL (~40.67 mM) [1][3]

Recommended Stock Conc. 10 mM - 50 mM in DMSO [5]

Storage (Powder) -20°C (stable for ≥ 4 years) [3][4]

Storage (DMSO Stock) -20°C (up to 1 month) [6][7]

-80°C (up to 6 months) [6][7]

Appearance Crystalline solid [3][4]

Mechanism of Action: Inhibition of Non-Muscle
Myosin II
Non-muscle myosin II is a key motor protein that drives cellular contractility. Its activity is

primarily regulated by the phosphorylation of the myosin regulatory light chain (RLC). This

phosphorylation is controlled by upstream signaling pathways, notably the RhoA/ROCK

pathway. Activation of this pathway leads to the phosphorylation of RLC, which in turn activates

the ATPase activity of the myosin head domain. This allows myosin to "walk" along actin

filaments, generating contractile force. Para-aminoblebbistatin exerts its inhibitory effect by

directly targeting and inhibiting this ATPase activity, thereby preventing the formation and

contraction of the actin-myosin network.[6]
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Caption: Non-muscle myosin II signaling pathway and inhibition by para-aminoblebbistatin.
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Experimental Protocol: Stock Solution Preparation
This protocol details the steps to prepare a 10 mM stock solution of para-aminoblebbistatin in

DMSO.

Materials and Equipment:
Para-aminoblebbistatin powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettes and sterile, low-retention tips

Personal Protective Equipment (PPE): lab coat, safety glasses, chemical-resistant gloves

Workflow Diagram:
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Caption: Workflow for preparing para-aminoblebbistatin stock solution.

Step-by-Step Procedure:
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Preparation: Before use, allow the vial of para-aminoblebbistatin powder to equilibrate to

room temperature for at least 20 minutes to prevent condensation.

Weighing: Carefully weigh 3.074 mg of para-aminoblebbistatin powder using a calibrated

analytical balance. Transfer the powder into a sterile amber glass vial or a light-protected

microcentrifuge tube.

Calculation: To prepare a 10 mM solution (0.010 mol/L) with a molecular weight of 307.4

g/mol , the required mass is: Mass (g) = 0.010 mol/L * 0.001 L * 307.4 g/mol = 0.003074 g

= 3.074 mg

Dissolution: Add 1 mL of anhydrous DMSO to the vial containing the powder.

Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

Gentle warming (e.g., in a 37°C water bath for 5-10 minutes) or brief sonication can be used

to aid dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,

dispense the stock solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile, light-

protected tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[6][7] Always protect the solution from light.

Handling and Usage Guidelines
Safety Precautions: Para-aminoblebbistatin should be handled as a potentially hazardous

material. Always use appropriate PPE. Refer to the Safety Data Sheet (SDS) for complete

safety information.[4]

Preparing Working Solutions: When preparing aqueous working solutions (e.g., in cell culture

media or buffers), it is recommended to perform serial dilutions of the DMSO stock in DMSO

first before adding to the final aqueous medium. This minimizes the risk of precipitation.

Final DMSO Concentration: The final concentration of DMSO in the experimental medium

should be kept low (ideally ≤ 0.1%, and not exceeding 0.5%) to avoid solvent-induced
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cellular effects. Always include a vehicle control (medium with the same final concentration of

DMSO) in your experiments.

Aqueous Stability: Aqueous solutions of para-aminoblebbistatin are not recommended for

storage for more than one day.[3] Prepare fresh dilutions for each experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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